Cas no 22144-76-9 (Cytochalasin C)
Cytochalasin C structure
Product Name:Cytochalasin C
CAS No:22144-76-9
MF:C30H37NO6
MW:507.617889165878
CID:267948
PubChem ID:2926
Update Time:2025-04-19
Cytochalasin C Chemical and Physical Properties
Names and Identifiers
-
- 1H-Cycloundec[d]isoindole-1,11(2H)-dione,15-(acetyloxy)-3,3a,6,6a,9,10,12,15-octahydro-6,12-dihydroxy-4,5,10,12-tetramethyl-3-(phenylmethyl)-,(3S,3aR,6S,6aR,7E,10S,12R,13E,15R,15aR)-
- Cytochalasin C
- 1H-Cycloundec[d]isoindole-1,11(2H)-dione,15-(acetyloxy)-3,3a,6,6a,9,10,12,15-octahydro-6,12-di...
- 1H-Cycloundec[d]isoindole-1,11(2H)-dione,15-(acetyloxy)-3,3a,6,6a,9,10,12,15-octahydro-6,12-dihydroxy-4,5,10,12-tetramethyl-3
- Cytochalasin C from Metarrhizium anisopliae
- CHEBI:201485
- [(1R,2R,3Z,5R,7S,9Z,11R,12S,15R,16S)-16-benzyl-5,12-dihydroxy-5,7,13,14-tetramethyl-6,18-dioxo-17-azatricyclo[9.7.0.01,15]octadeca-3,9,13-trien-2-yl] acetate
- NS00049865
- FT-0624330
- 22144-76-9
- (16-Benzyl-5,12-dihydroxy-5,7,13,14-tetramethyl-6,18-dioxo-17-azatricyclo[9.7.0.01,15]octadeca-3,9,13-trien-2-yl) acetate
- AKOS030213127
- [(1R,2R,3E,5R,7S,9E,11R,12S,15R,16S)-16-Benzyl-5,12-dihydroxy-5,7,13,14-tetramethyl-6,18-dioxo-17-azatricyclo[9.7.0.01,15]octadeca-3,9,13-trien-2-yl] acetate
- CS-0091925
- HY-N6774
- (11)Cytochalasa-5,13,19-triene-1,17-dione, 21-(acetyloxy)-7,18-dihydroxy-16,18-dimethyl-10-phenyl-, (7S,13E,16S,18R,19E,21R)-
- DTXSID101017588
- EINECS 244-803-6
- 7(S),18-Dihydroxy-16(S),18(R)-dimethyl-10-phenyl(11)cytochalasa-5,13(E),19(E)-triene-1,17-dione 21(R)-acetate
- 1H-Cycloundec(d)isoindole-1,11(2H)-dione, 15-(acetyloxy)-3,3a,6,6a,9,10,12,15-octahydro-6,12-dihydroxy-4,5,10,12-tetramethyl-3-(phenylmethyl)-, (3S-(3R*,3aS*,6R*,6aS*,7E,10R*,12S*,13E,15S*,15aS*))-
- (11)Cytochalasa-5,13,19-triene-1,17-dione, 21-(acetoxy)-7,18-dihydroxy-16,18-dimethyl-10-phenyl-, (7S,13E,16S,18R,19E,21R)-
- 1H-cycloundec(d)isoindole-1,11(2H)-dione, 3-benzyl-3,3a,6,6a,9,10,12,15-octahydro-6,12,15-trihydroxy-4,5,10,12-tetramehtyl-, 15-acetate
- (3S-(3R*,3aS*,6R*,6aS*,7E,10R*,12S*,13E,15S*,15aS*))-15-(Acetyloxy)-3,3a,6,6a,9,10,12,15-octahydro-6,12-dihydroxy-4,5,10,12-tetramethyl-3-(phenylmethyl)-1H-cycloundec(d)isoindole-1,11(2H)-dione
- NAIODHJWOHMDJX-UHFFFAOYSA-N
- DB-045816
-
- MDL: MFCD00066080
- Inchi: 1S/C30H37NO6/c1-17-10-9-13-22-26(33)19(3)18(2)25-23(16-21-11-7-6-8-12-21)31-28(35)30(22,25)24(37-20(4)32)14-15-29(5,36)27(17)34/h6-9,11-15,17,22-26,33,36H,10,16H2,1-5H3,(H,31,35)
- InChI Key: NAIODHJWOHMDJX-UHFFFAOYSA-N
- SMILES: O(C(C)=O)C1C=CC(C)(C(C(C)CC=CC2C(C(C)=C(C)C3C(CC4C=CC=CC=4)NC(C321)=O)O)=O)O
Computed Properties
- Exact Mass: 507.26200
- Monoisotopic Mass: 507.262
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 37
- Rotatable Bond Count: 4
- Complexity: 1020
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 8
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 113
Experimental Properties
- Color/Form: Not available
- Density: 1.24±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 260-265 ºC (methanol )
- Boiling Point: 595.84°C (rough estimate)
- Flash Point: 385.8±32.9 °C
- Refractive Index: 1.6310 (estimate)
- Solubility: Almost insoluble (0.056 g/l) (25 º C),
- PSA: 112.93000
- LogP: 3.39000
- Solubility: Soluble in water
Cytochalasin C Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Hazardous Material transportation number:UN 1544 6.1/PG 2
- WGK Germany:3
- Hazard Category Code: R63;R26/27/28
- Safety Instruction: 28-36/37-45
- FLUKA BRAND F CODES:10
- RTECS:HA5300500
-
Hazardous Material Identification:
- Safety Term:6.1(a)
- Risk Phrases:R26/27/28; R63
- HazardClass:6.1(a)
- PackingGroup:I
- Storage Condition:Please store the product under the recommended condition sin the description
Cytochalasin C Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C804358-1mg |
Cytochalasin C from |
22144-76-9 | 97% | 1mg |
¥1,488.00 | 2022-09-29 | |
| Apollo Scientific | BIC1015-1mg |
Cytochalasin C |
22144-76-9 | 1mg |
£165.00 | 2025-02-19 | ||
| Apollo Scientific | BIC1015-5mg |
Cytochalasin C |
22144-76-9 | 5mg |
£650.00 | 2025-02-19 | ||
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci13082-1mg |
Cytochalasin C |
22144-76-9 | 98% | 1mg |
¥976.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci13082-5mg |
Cytochalasin C |
22144-76-9 | 98% | 5mg |
¥4229.00 | 2023-09-09 | |
| MedChemExpress | HY-N6774-1mg |
Cytochalasin C |
22144-76-9 | ≥99.0% | 1mg |
¥4100 | 2024-04-19 | |
| eNovation Chemicals LLC | Y1258814-1mg |
CYTOCHALASIN C |
22144-76-9 | 97% | 1mg |
$220 | 2024-06-06 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R026635-1mg |
Cytochalasin C |
22144-76-9 | 97% | 1mg |
¥1249 | 2024-05-24 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R026635-5mg |
Cytochalasin C |
22144-76-9 | 97% | 5mg |
¥3575 | 2024-05-24 | |
| TRC | C998690-1mg |
Cytochalasin C |
22144-76-9 | 1mg |
$207.00 | 2023-05-18 |
Cytochalasin C Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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